1-(1-(7-methoxybenzofuran-2-carbonyl)piperidin-4-yl)-4-methyl-3-(trifluoromethyl)-1H-1,2,4-triazol-5(4H)-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Unfortunately, I couldn’t find a detailed description of this compound12.
Synthesis Analysis
I couldn’t find any information on the synthesis of this compound.Molecular Structure Analysis
I couldn’t find any information on the molecular structure of this compound.Chemical Reactions Analysis
I couldn’t find any information on the chemical reactions involving this compound.Physical And Chemical Properties Analysis
I couldn’t find any information on the physical and chemical properties of this compound.Scientific Research Applications
Antimicrobial Activities
- Synthesis and Evaluation of Derivatives : A study highlighted the synthesis of novel 1,2,4-triazole derivatives, which were screened for their antimicrobial activities. These compounds showed promising antimicrobial properties against a variety of microorganisms, indicating the potential of 1-(1-(7-methoxybenzofuran-2-carbonyl)piperidin-4-yl)-4-methyl-3-(trifluoromethyl)-1H-1,2,4-triazol-5(4H)-one derivatives as antimicrobial agents. The research suggests further exploration into the antimicrobial applications of these compounds (Bektaş et al., 2007), (Suresh et al., 2016).
EGFR Inhibitors for Anti-Cancer Properties
- Molecular Studies on Derivatives : Another research focused on the molecular stabilities, conformational analyses, and docking studies of benzimidazole derivatives bearing the 1,2,4-triazole moiety as EGFR inhibitors. The study provided insights into the anti-cancer properties of these compounds, demonstrating their potential as therapeutic agents for cancer treatment. This indicates the relevance of the chemical structure in the design of new drugs for cancer therapy (Karayel, 2021).
Organic Synthesis and Medicinal Chemistry
- Palladium-catalyzed C-H Functionalization : Research on the synthesis of oxindoles via palladium-catalyzed C-H functionalization highlighted the versatility of such structures in medicinal chemistry synthesis, potentially including derivatives of 1-(1-(7-methoxybenzofuran-2-carbonyl)piperidin-4-yl)-4-methyl-3-(trifluoromethyl)-1H-1,2,4-triazol-5(4H)-one. These methodologies contribute to the development of enzyme inhibitors and other bioactive molecules (Magano et al., 2014).
Central Nervous System Agents
- Development of CNS Agents : A study on the synthesis of spiro[isobenzofuran-1(3H),4'-piperidines] explored their potential as central nervous system agents. This suggests that derivatives of the chemical compound could have applications in the development of treatments for CNS disorders, further emphasizing the compound's importance in research aimed at discovering new therapeutic agents (Bauer et al., 1976).
Safety And Hazards
I couldn’t find any information on the safety and hazards associated with this compound.
Future Directions
I couldn’t find any information on the future directions of research or applications of this compound.
properties
IUPAC Name |
2-[1-(7-methoxy-1-benzofuran-2-carbonyl)piperidin-4-yl]-4-methyl-5-(trifluoromethyl)-1,2,4-triazol-3-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19F3N4O4/c1-24-17(19(20,21)22)23-26(18(24)28)12-6-8-25(9-7-12)16(27)14-10-11-4-3-5-13(29-2)15(11)30-14/h3-5,10,12H,6-9H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LLMHUQZXIBNCBM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=NN(C1=O)C2CCN(CC2)C(=O)C3=CC4=C(O3)C(=CC=C4)OC)C(F)(F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19F3N4O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
424.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(1-(7-methoxybenzofuran-2-carbonyl)piperidin-4-yl)-4-methyl-3-(trifluoromethyl)-1H-1,2,4-triazol-5(4H)-one |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.